6-(4-Chlorophenyl)picolinic acid
Cat. No. B169141
Key on ui cas rn:
135432-77-8
M. Wt: 233.65 g/mol
InChI Key: JFMADCMXBNACFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][cH:5][c:6]([C:8](=[O:9])[OH:10])[n:7]1.[Cl:11][c:12]1[cH:13][cH:14][c:15]([B:18]([OH:19])[OH:20])[cH:16][cH:17]1>>[c:2]1(-[c:15]2[cH:14][cH:13][c:12]([Cl:11])[cH:17][cH:16]2)[cH:3][cH:4][cH:5][c:6]([C:8](=[O:9])[OH:10])[n:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cccc(Br)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OB(O)c1ccc(Cl)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)c1cccc(-c2ccc(Cl)cc2)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
